Cas no 347184-89-8 (tert-butyl N-3-(hydroxymethyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-3-(hydroxymethyl)cyclohexylcarbamate
• CAS No: 347184-89-8
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD24469643
• CID: 4778700
• PubChem ID: 22106830
• Update Time: 2026-02-27

tert-butyl N-3-(hydroxymethyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3-(hydroxymethyl)cyclohexyl)carbamate
• tert-Butyl [3-(hydroxymethyl)cyclohexyl]carbamate
• (3-hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester
• SB36754
• tert-butyl 3-(hydroxymethyl)cyclohexylcarbamate
• tert-Butyl[3-(hydroxymethyl)cyclohexyl]carbamate
• tert-butyl N-[3-(hydroxymethyl)cyclohexyl]carbamate
• tert-butyl N-[cis-3-(hydroxymethyl)cyclohexyl]carbamate
• tert-butyl N-3-(hydroxymethyl)cyclohexylcarbamate

• MDL： MFCD24469643
• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(15)13-10-6-4-5-9(7-10)8-14/h9-10,14H,4-8H2,1-3H3,(H,13,15)
• InChI Key： LBJSEPNOVVUVJA-UHFFFAOYSA-N
• SMILES： OCC1CCCC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.168
• Monoisotopic Mass: 229.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-3-(hydroxymethyl)cyclohexylcarbamate

Introduction to Tert-butyl N-3-(hydroxymethyl)cyclohexylcarbamate (CAS No. 347184-89-8)

Tert-butyl N-3-(hydroxymethyl)cyclohexylcarbamate, identified by its Chemical Abstracts Service (CAS) number 347184-89-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules. The structural features of tert-butyl N-3-(hydroxymethyl)cyclohexylcarbamate, particularly the presence of a tert-butyl group and a hydroxymethyl-substituted cyclohexyl moiety, contribute to its unique chemical properties and potential applications in drug development.

The tert-butyl group is a well-known protective group in organic synthesis, often employed to shield reactive sites such as amines or hydroxyl groups during multi-step synthetic routes. Its stability under a variety of reaction conditions makes it an invaluable tool for chemists seeking to control selectivity and reactivity. In contrast, the hydroxymethyl-substituted cyclohexyl ring introduces a secondary alcohol functionality, which can participate in further derivatization reactions, such as esterification or ether formation, expanding the synthetic possibilities of this compound.

Recent advancements in pharmaceutical research have highlighted the importance of carbamate derivatives in the development of novel therapeutic agents. Carbamates exhibit a broad spectrum of biological activities, including neuroprotective, anti-inflammatory, and antimicrobial properties. The structural motif of N-3-(hydroxymethyl)cyclohexylcarbamate suggests potential applications in the design of molecules that interact with biological targets such as enzymes or receptors, thereby modulating physiological processes.

One of the most compelling aspects of tert-butyl N-3-(hydroxymethyl)cyclohexylcarbamate is its utility as a building block in the synthesis of more complex pharmacophores. For instance, researchers have explored its use in constructing analogs of known drugs that may exhibit improved pharmacokinetic profiles or enhanced binding affinity. The cyclohexyl ring, with its rigid conformational preferences, can help stabilize drug-like molecules against metabolic degradation, while the hydroxymethyl group provides a site for further functionalization to tailor specific biological activities.

The synthesis of tert-butyl N-3-(hydroxymethyl)cyclohexylcarbamate typically involves multi-step organic transformations, starting from commercially available precursors such as cyclohexanone and formaldehyde derivatives. The introduction of the hydroxymethyl group is often achieved through reduction reactions, while the carbamate functionality is introduced via nucleophilic substitution or condensation reactions. The use of protecting groups, such as the tert-butyl ester, ensures that reactive sites are selectively modified without unintended side reactions.

In recent years, computational chemistry has played an increasingly important role in the design and optimization of carbamate-based drug candidates. Molecular modeling techniques allow researchers to predict how modifications to the structure of tert-butyl N-3-(hydroxymethyl)cyclohexylcarbamate may affect its interactions with biological targets. This approach has led to the identification of novel derivatives with enhanced efficacy and reduced toxicity compared to their parent compounds.

The pharmaceutical industry has also been exploring green chemistry principles in the synthesis of carbamates. By employing catalytic methods and solvent-free reactions, researchers aim to reduce waste and improve atom economy, making processes more sustainable and environmentally friendly. For example, transition metal-catalyzed cross-coupling reactions have been utilized to construct complex carbamate structures efficiently.

Beyond its applications in drug development, tert-butyl N-3-(hydroxymethyl)cyclohexylcarbamate has shown promise in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing novel polymers or specialty chemicals with tailored properties. Additionally, carbamate-based compounds are being investigated for their potential as herbicides or fungicides due to their ability to disrupt essential biological pathways in plants.

The future direction of research on tert-butyl N-3-(hydroxymethyl)cyclohexylcarbamate is likely to be shaped by emerging trends in medicinal chemistry and synthetic organic chemistry. Advances in biocatalysis and flow chemistry may offer new ways to access complex carbamate derivatives efficiently and at scale. Furthermore, interdisciplinary collaborations between chemists, biologists, and computer scientists will continue to drive innovation in this field.